Cas no 1246303-22-9 (N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-hexadecanamide,monoammoniumsalt)
N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-hexadecanamide, monoammonium salt, is a specialized organic compound with distinct structural features. This compound offers unique chemical properties, including enhanced stability and solubility, which are advantageous in various applications, particularly in synthetic chemistry and pharmaceutical research.
1246303-22-9 structure
Product Name:N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-hexadecanamide,monoammoniumsalt
CAS No:1246303-22-9
MF:C34H71N2O6P
MW:634.911112070084
CID:4580266
PubChem ID:136212679
Update Time:2025-07-18
N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-hexadecanamide,monoammoniumsalt Chemical and Physical Properties
Names and Identifiers
-
- C16 Ceramide-1-phosphate (d18:1/16:0) (ammonium salt)
- C16 Ceramide-1-Phosphate (d18:1/16:0)
- azanium;[(E,2S,3R)-2-(hexadecanoylamino)-3-hydroxyoctadec-4-enyl] hydrogen phosphate
- PD061150
- N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-hexadecanamide,monoammoniumsalt
- 1246303-22-9
- Ammonium (2S,3R,E)-3-hydroxy-2-palmitamidooctadec-4-en-1-yl hydrogen phosphate
- C16 Ceramide-1-Phosphate (d18:1/16:0), N-palmitoyl-ceramide-1-phosphate (ammonium salt), powder
-
- Inchi: 1S/C34H68NO6P.H3N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-33(36)32(31-41-42(38,39)40)35-34(37)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h27,29,32-33,36H,3-26,28,30-31H2,1-2H3,(H,35,37)(H2,38,39,40);1H3/b29-27+;/t32-,33+;/m0./s1
- InChI Key: RCRVTEZMCBPWGN-YWBCJBABSA-N
- SMILES: O(P([O-])(O)=O)C[C@H](NC(=O)CCCCCCCCCCCCCCC)[C@H](O)/C=C/CCCCCCCCCCCCC.[NH4+]
Computed Properties
- Exact Mass: 634.50497499g/mol
- Monoisotopic Mass: 634.50497499g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 43
- Rotatable Bond Count: 32
- Complexity: 666
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 120Ų
N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-hexadecanamide,monoammoniumsalt Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:−20°C
N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-hexadecanamide,monoammoniumsalt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 860533P-1MG |
N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-hexadecanamide,monoammoniumsalt |
1246303-22-9 | 1mg |
¥1997.9 | 2023-11-02 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70300-1mg |
C16 Ceramide-1-phosphate (d18:1/16:0) (ammonium salt) |
1246303-22-9 | 98% | 1mg |
¥2017.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70300-5mg |
C16 Ceramide-1-phosphate (d18:1/16:0) (ammonium salt) |
1246303-22-9 | 98% | 5mg |
¥7665.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70300-500ug |
C16 Ceramide-1-phosphate (d18:1/16:0) (ammonium salt) |
1246303-22-9 | 98% | 500ug |
¥1058.00 | 2022-04-26 | |
| Larodan | 56-1361-1-1mg |
C16 Ceramide-1-phosphate (d18:1/16:0) (ammonium salt) |
1246303-22-9 | >98% | 1mg |
€230.00 | 2025-03-07 | |
| AN HUI ZE SHENG Technology Co., Ltd. | 860533P-1mg |
1246303-22-9 | 1mg |
¥1920.31 | 2023-09-15 | |||
| 1PlusChem | 1P01EQA0-1mg |
N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-hexadecanamide,monoammoniumsalt |
1246303-22-9 | ≥98% | 1mg |
$202.00 | 2023-12-25 | |
| 1PlusChem | 1P01EQA0-5mg |
N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-hexadecanamide,monoammoniumsalt |
1246303-22-9 | ≥98% | 5mg |
$746.00 | 2023-12-25 | |
| A2B Chem LLC | AX66056-1mg |
N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-hexadecanamide,monoammoniumsalt |
1246303-22-9 | ≥98% | 1mg |
$137.00 | 2024-04-20 | |
| A2B Chem LLC | AX66056-5mg |
N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-hexadecanamide,monoammoniumsalt |
1246303-22-9 | ≥98% | 5mg |
$569.00 | 2024-04-20 |
N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-hexadecanamide,monoammoniumsalt Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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